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Compound of Interest

Compound Name: 84-B10

Cat. No.: B10855142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for the novel 3-

phenylglutaric acid derivative, 84-B10 (CAS: 698346-43-9). As a compound identified to inhibit

cisplatin-induced tubular ferroptosis and attenuate mitochondrial damage, its proper handling is

paramount to ensure laboratory safety and experimental integrity.[1][2] This document serves

as a procedural resource to address operational questions and establish safe laboratory

practices.

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is the first line of defense against potential exposure. The

following table summarizes the required PPE for handling 84-B10.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Handling Solids

(weighing,

preparing

solutions)

Safety goggles

with side-

shields[3]

Nitrile or

neoprene gloves

(double-gloving

recommended)

Lab coat

Not generally

required if

handled in a

well-ventilated

area or chemical

fume hood.

Handling

Solutions (in

DMSO or other

solvents)

Safety goggles

with side-

shields[3]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).

Check solvent

compatibility.

Lab coat or

chemical-

resistant apron

Use in a

chemical fume

hood to avoid

inhalation of

solvent vapors.

Risk of

Aerosolization or

Spills

Face shield and

safety goggles

Double-gloved

with chemical-

resistant gloves

Chemical-

resistant gown or

apron over a lab

coat

NIOSH-approved

respirator may

be necessary

based on risk

assessment.

Experimental Protocols: Donning and Doffing PPE
Objective: To outline the correct procedure for putting on (donning) and taking off (doffing) PPE

to minimize contamination and exposure when working with 84-B10.

Methodology:

Donning Sequence:

Hand Hygiene: Wash hands thoroughly with soap and water or use an alcohol-based hand

sanitizer.

Gown/Lab Coat: Put on a clean lab coat, ensuring it is fully buttoned.
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Gloves (First Pair): Don the first pair of nitrile gloves, pulling the cuffs over the sleeves of the

lab coat.

Eye Protection: Put on safety goggles with side-shields.[3]

Gloves (Second Pair): Don a second pair of nitrile gloves over the first pair.

Doffing Sequence (to be performed in a designated area):

Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning

them inside out. Dispose of them in the appropriate chemical waste container.

Gown/Lab Coat: Unbutton the lab coat. Remove it by rolling it down from the shoulders,

keeping the contaminated outer surface folded inward. Place it in a designated receptacle for

lab laundry or disposal.

Eye Protection: Remove safety goggles from the back of the head forward. Place them in a

designated area for decontamination.

Inner Gloves: Remove the inner pair of gloves using the same technique as for the outer

pair. Dispose of them in the appropriate chemical waste container.

Hand Hygiene: Immediately wash hands thoroughly with soap and water.

Operational Plans: Handling, Storage, and Disposal
Handling:

Always handle 84-B10 in a well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust and aerosols.

Prevent contact with skin and eyes.[4]

Wash hands thoroughly after handling.[5]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

The recommended storage temperature is -20°C.

Keep away from heat, sparks, and open flames.[5]

Disposal:

Dispose of 84-B10 and its contaminated packaging in accordance with federal, state, and

local regulations.[3]

This material should be disposed of as hazardous waste.

Do not allow the product to enter drains.[4]

Engage a licensed professional waste disposal service to dispose of this material.[4]

Visualized Workflows and Pathways
To further clarify procedural and conceptual information, the following diagrams are provided.
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Experimental workflow for handling 84-B10.
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Simplified signaling pathway of 84-B10 in inhibiting ferroptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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698346-43-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855142#personal-protective-equipment-for-
handling-84-b10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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